Cas no 1190315-26-4 (4,5-dichloro-1,3-dihydropyrrolo[2,3-b]pyridin-2-one)

• Product Name: 4,5-dichloro-1,3-dihydropyrrolo[2,3-b]pyridin-2-one
• CAS No: 1190315-26-4
• MF: C₇H₄Cl₂N₂O
• MW: 203.025459289551
• MDL: MFCD12962806
• CID: 3162924
• PubChem ID: 76847802
• Update Time: 2025-11-01

4,5-dichloro-1,3-dihydropyrrolo[2,3-b]pyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 4,5-Dichloro-1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one
• 4,5-dichloro-1,3-dihydropyrrolo[2,3-b]pyridin-2-one
• 4,5-Dichloro-1H-pyrrolo[2,3-b]pyridin-2(3H)-one
• CS-0051114
• P18267
• 2H-Pyrrolo[2,3-b]pyridin-2-one, 4,5-dichloro-1,3-dihydro-
• DTXSID901205490
• AS-80011
• 4,5-Dichloro-1,3-dihydro-2H-pyrrolo[2,3-b]pyridin-2-one
• PB39775
• 1190315-26-4
• MFCD12962806

• MDL： MFCD12962806
• Inchi： 1S/C7H4Cl2N2O/c8-4-2-10-7-3(6(4)9)1-5(12)11-7/h2H,1H2,(H,10,11,12)
• InChI Key： RVBQLMVNUYCDTF-UHFFFAOYSA-N
• SMILES： ClC1C(=CN=C2C=1CC(N2)=O)Cl

Computed Properties

• Exact Mass: 201.9700681g/mol
• Monoisotopic Mass: 201.9700681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 42Ų

Additional information on 4,5-dichloro-1,3-dihydropyrrolo[2,3-b]pyridin-2-one

Comprehensive Analysis of 4,5-Dichloro-1,3-dihydropyrrolo[2,3-b]pyridin-2-one (CAS 1190315-26-4)

4,5-Dichloro-1,3-dihydropyrrolo[2,3-b]pyridin-2-one (CAS 1190315-26-4) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the pyrrolopyridine family, a class of molecules known for their diverse biological activities. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. The presence of dichloro substituents enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for 4,5-dichloro-1,3-dihydropyrrolo[2,3-b]pyridin-2-one has surged, driven by its role in the synthesis of novel therapeutic agents. A growing number of studies highlight its utility in targeting cancer-related pathways, aligning with the global focus on precision medicine. The compound's CAS number 1190315-26-4 is frequently searched in scientific databases, reflecting its relevance in academic and industrial settings. Its molecular framework also offers opportunities for structure-activity relationship (SAR) studies, a hot topic in medicinal chemistry.

From a synthetic perspective, 4,5-dichloro-1,3-dihydropyrrolo[2,3-b]pyridin-2-one exhibits remarkable versatility. Its pyrrolopyridine core serves as a scaffold for designing analogs with improved pharmacokinetic properties. This aligns with the current trend of fragment-based drug design, a strategy widely discussed in AI-driven drug discovery forums. Additionally, the compound's stability under various conditions makes it suitable for high-throughput screening platforms, a key requirement in modern pharmaceutical R&D.

Environmental and regulatory considerations are also critical when discussing CAS 1190315-26-4. While the compound itself is not classified as hazardous, its derivatives must be evaluated for green chemistry compliance. This resonates with the increasing emphasis on sustainable synthesis methods, a topic frequently queried in search engines. Researchers are actively investigating catalytic approaches to minimize waste during its production, addressing the broader demand for eco-friendly chemical processes.

The future prospects of 4,5-dichloro-1,3-dihydropyrrolo[2,3-b]pyridin-2-one are closely tied to advancements in computational chemistry. Molecular docking simulations and AI-assisted predictions are being employed to explore its interactions with biological targets, a subject of high interest in peer-reviewed literature. As the scientific community continues to unravel its potential, this compound is poised to play a pivotal role in next-generation small-molecule therapeutics.